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Abstract
This application note details a validated ultra-performance liquid chromatography-tandem mass

spectrometry (UPLC-MS/MS) method for the quantitative analysis of DNDI-6148, a promising

oral drug for cutaneous leishmaniasis, in human K₂EDTA plasma.[1][2] The described protocol

utilizes a simple protein precipitation for sample preparation and offers a linear concentration

range of 5.00–2000 ng/mL.[1][2] This robust method demonstrates high accuracy and

precision, making it suitable for preclinical research and pharmacokinetic studies.[1][3]

Introduction
DNDI-6148 is an oxaborole compound under development for the treatment of leishmaniasis.

[4] To facilitate clinical and preclinical studies, a reliable and validated bioanalytical method for

the quantification of DNDI-6148 in plasma is essential. This document provides a detailed

protocol for the determination of DNDI-6148 concentrations in human plasma using UPLC-

MS/MS, adhering to the International Council for Harmonisation (ICH) M10 guideline on

bioanalytical method validation.[1]
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Experimental Protocol
The following protocol outlines the steps for sample preparation, chromatographic separation,

and mass spectrometric detection of DNDI-6148 in human plasma.

Materials and Reagents
DNDI-6148 reference standard

Internal Standard (IS): Deuterated DNDI-6148 ([d₄]-DNDI-6148)

Acetonitrile (ACN), LC-MS grade

Formic acid, LC-MS grade

Water, ultrapure

Human K₂EDTA plasma

Sample Preparation
A protein precipitation method is employed for the extraction of DNDI-6148 from plasma

samples.

Allow plasma samples to thaw at room temperature.

Vortex the samples to ensure homogeneity.

To 50 µL of plasma sample, add 200 µL of precipitation solution (acetonitrile containing the

internal standard).

Vortex mix for 1 minute to precipitate proteins.

Centrifuge at 4000 x g for 10 minutes.

Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.
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Sample Preparation Workflow

50 µL Human Plasma

Add 200 µL Acetonitrile
with Internal Standard

Vortex Mix
(1 minute)

Centrifuge
(4000 x g, 10 min)

Transfer Supernatant

LC-MS/MS Analysis

Click to download full resolution via product page

Sample Preparation Workflow Diagram

Liquid Chromatography
A reversed-phase UPLC system is used for the chromatographic separation of DNDI-6148 and

its internal standard.

Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient: A linear gradient is applied for the separation.

Mass Spectrometry
A triple quadrupole mass spectrometer operating in positive ionization mode is used for

detection and quantification.

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

DNDI-6148: Specific precursor > product ion transition (m/z)

[d₄]-DNDI-6148 (IS): Specific precursor > product ion transition (m/z)

Quantitative Data Summary
The UPLC-MS/MS method was validated according to international guidelines.[1] The

quantitative performance of the assay is summarized in the tables below.

Table 1: Calibration Curve and Linearity
Parameter Value

Linear Range 5.00 - 2000 ng/mL

Correlation Coefficient (r²) ≥ 0.99

Table 2: Accuracy and Precision
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The intra- and inter-run accuracy and precision were evaluated at four concentration levels:

Lower Limit of Quantification (LLOQ), Low Quality Control (LQC), Medium Quality Control

(MQC), and High Quality Control (HQC).

Quality
Control Level

Intra-run
Accuracy (%)

Intra-run
Precision
(%CV)

Inter-run
Accuracy (%)

Inter-run
Precision
(%CV)

LLOQ Within ± 20% ≤ 20% Within ± 20% ≤ 20%

LQC Within ± 15% ≤ 15% Within ± 15% ≤ 15%

MQC Within ± 15% ≤ 15% Within ± 15% ≤ 15%

HQC Within ± 15% ≤ 15% Within ± 15% ≤ 15%

The developed method demonstrated intra- and inter-run accuracy and precision within 15%

for all concentration levels.[1][2]

Table 3: Recovery and Matrix Effect
Parameter Result

Total Recovery 73.5% - 81.3% (CV ≤ 4.5%)[1][2]

Matrix Effect No significant matrix effects were observed.

Stability
DNDI-6148 was found to be stable under various storage and handling conditions in all tested

biomatrices.[1][2]

Conclusion
The described UPLC-MS/MS method provides a reliable, accurate, and precise tool for the

quantification of DNDI-6148 in human plasma. The simple protein precipitation sample

preparation and wide linear range make this method highly suitable for supporting preclinical

and clinical pharmacokinetic studies of this novel antileishmanial drug.
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Bioanalytical Workflow

Plasma Sample
Collection Protein Precipitation UPLC Separation MS/MS Detection Data Analysis &

Quantification Report Generation

Click to download full resolution via product page

Overall Bioanalytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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